3-​Chloroaniline(3-Chlorobenzenamine) 3-​Chloroaniline(3-Chlorobenzenamine) M-chloroaniline is a colorless to light amber liquid with a sweet odor. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 108-42-9
VCID: VC0041212
InChI: InChI=1S/C6H6ClN/c7-5-2-1-3-6(8)4-5/h1-4H,8H2
SMILES: C1=CC(=CC(=C1)Cl)N
Molecular Formula: C6H6ClN
(C6H4)Cl(NH2)
C6H6ClN
Molecular Weight: 127.57 g/mol

3-​Chloroaniline(3-Chlorobenzenamine)

CAS No.: 108-42-9

Reference Standards

VCID: VC0041212

Molecular Formula: C6H6ClN
(C6H4)Cl(NH2)
C6H6ClN

Molecular Weight: 127.57 g/mol

3-​Chloroaniline(3-Chlorobenzenamine) - 108-42-9

CAS No. 108-42-9
Product Name 3-​Chloroaniline(3-Chlorobenzenamine)
Molecular Formula C6H6ClN
(C6H4)Cl(NH2)
C6H6ClN
Molecular Weight 127.57 g/mol
IUPAC Name 3-chloroaniline
Standard InChI InChI=1S/C6H6ClN/c7-5-2-1-3-6(8)4-5/h1-4H,8H2
Standard InChIKey PNPCRKVUWYDDST-UHFFFAOYSA-N
SMILES C1=CC(=CC(=C1)Cl)N
Canonical SMILES C1=CC(=CC(=C1)Cl)N
Boiling Point 446.9 °F at 760 mm Hg (NTP, 1992)
230.5 °C
Colorform Colorless to light amber, tends to darken during storage
Density 1.216 at 68 °F (NTP, 1992)
1.2150 at 22 °C/4 °C
Relative density (water = 1): 1.216
Flash Point 255 °F (NTP, 1992)
118 °C c.c.
Melting Point 13.5 °F (NTP, 1992)
-10.4 °C
-10 °C
Physical Description M-chloroaniline is a colorless to light amber liquid with a sweet odor. (NTP, 1992)
LIGHT YELLOW LIQUID WITH CHARACTERISTIC ODOUR. TURNS DARK ON EXPOSURE TO AIR.
Description M-chloroaniline is a colorless to light amber liquid with a sweet odor. (NTP, 1992)
Related CAS 141-85-5 (hydrochloride)
Shelf Life Tends to darken during storage.
Solubility less than 1 mg/mL at 64° F (NTP, 1992)
0.04 M
Soluble in most common organic solvents
Miscible in ethanol, ether, and acetone
In water, 5,400 mg/L at 20 °C
Solubility in water, g/100ml at 20 °C: 0.6
Synonyms m-Chloroaniline; 1-Amino-3-chlorobenzene; 3-Amino-1-chlorobenzene; 3-Chloro-1-aminobenzene; 3-Chloroaniline; 3-Chlorophenylamine; 5-Chloroaniline; Fast Orange GC Base; NSC 17581; Orange GC base; m-Aminochlorobenzene; m-Chloroaniline; m-Chlorophenylam
Vapor Density 4.41 (NTP, 1992) (Relative to Air)
Relative vapor density (air = 1): 4.4
Vapor Pressure less than 0.1 mm Hg at 86 °F ; 1 mm Hg at 146.3° F; 760 mm Hg at 443.3° F (NTP, 1992)
0.07 mmHg
0.066 mm Hg at 25 °C
Vapor pressure, Pa at 20 °C: 9
PubChem Compound 7932
Last Modified Nov 11 2021
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